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For Researchers, Scientists, and Drug Development Professionals

Choosing the appropriate detergent is a critical step in cell lysis for the successful extraction
and analysis of intracellular proteins. The ideal detergent must efficiently disrupt the cell
membrane while preserving the integrity and functionality of the target proteins for downstream
applications. This guide provides an objective comparison of two commonly used non-ionic
detergents, Triton X-100 and Tween 20, supported by experimental data and detailed protocols
to aid in the selection of the optimal lysis agent for your research needs.

At a Glance: Key Differences

Feature Triton X-100 Tween 20
Detergent Type Non-ionic Non-ionic
Lysis Potency More Potent Milder

Primary Action

Disrupts lipid-lipid and lipid-

protein interactions

Primarily disrupts lipid-lipid

interactions

Common Use Cases

Solubilization of membrane

proteins, whole-cell lysates

Washing steps in
immunoassays, gentle cell

lysis

Downstream Impact

Can interfere with some
assays (e.g., mass

spectrometry)

Generally considered more
compatible with downstream

assays
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Mechanism of Action

Both Triton X-100 and Tween 20 are non-ionic detergents that solubilize the lipid bilayer of cell
membranes, leading to cell lysis and the release of intracellular contents. However, their
distinct molecular structures result in different levels of potency.

Triton X-100 possesses a bulky hydrophobic tail and a hydrophilic head, allowing it to
effectively disrupt both lipid-lipid and lipid-protein interactions. This makes it a more robust
detergent for solubilizing membrane proteins and achieving complete cell lysis.[1][2][3] Tween
20, with its polysorbate structure, is a gentler surfactant that primarily disrupts the weaker lipid-
lipid interactions, resulting in a milder lysis process that is less likely to denature sensitive
proteins.[4]
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Wash cells with ice-cold PBS

:

Add Triton X-100 Lysis Buffer

:

Incubate on ice Pellet and wash cells
i ;
Scrape and collect lysate Resuspend in Tween 20 Lysis Buffer
i ;
Agitate at 4°C Incubate with agitation at 4°C
i ;
Centrifuge to pellet debris Centrifuge to pellet debris
i ;
Collect supernatant (lysate) Collect supernatant (lysate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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